Cas no 2228803-95-8 (3-2-(thiophen-3-yl)ethyloxolane-2,5-dione)

• Product Name: 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione
• CAS No: 2228803-95-8
• MF: C₁₀H₁₀O₃S
• MW: 210.249601840973
• CID: 6386240
• PubChem ID: 165629311
• Update Time: 2025-08-02

3-2-(thiophen-3-yl)ethyloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione
• EN300-1782799
• 2228803-95-8
• 3-[2-(thiophen-3-yl)ethyl]oxolane-2,5-dione

• Inchi： 1S/C10H10O3S/c11-9-5-8(10(12)13-9)2-1-7-3-4-14-6-7/h3-4,6,8H,1-2,5H2
• InChI Key： CGBZMAYVIVBUNL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 210.03506535g/mol
• Monoisotopic Mass: 210.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione

Research Brief on 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione (CAS: 2228803-95-8): Recent Advances and Applications

3-2-(thiophen-3-yl)ethyloxolane-2,5-dione (CAS: 2228803-95-8) is a heterocyclic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxolane-2,5-dione scaffold and thiophene moiety, has demonstrated promising potential in various therapeutic applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural modifications, and biological activities, making it a subject of intense scientific scrutiny.

The synthesis of 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione has been optimized through several innovative approaches, including catalytic ring-opening polymerization and enantioselective synthesis. These methods have enabled researchers to produce the compound with high purity and yield, facilitating further exploration of its properties. Notably, the compound's structural versatility allows for the introduction of various functional groups, enhancing its applicability in drug design and development.

In the realm of drug discovery, 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione has shown remarkable activity as a precursor for bioactive molecules. Recent studies have highlighted its role in the development of enzyme inhibitors, particularly those targeting inflammatory and oncogenic pathways. For instance, derivatives of this compound have exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs), suggesting potential applications in anti-inflammatory and anti-cancer therapies.

Beyond its therapeutic potential, 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione has also been investigated for its utility in material science. Its unique electronic properties, attributed to the thiophene ring, make it a candidate for use in organic semiconductors and conductive polymers. Recent advancements in this area have demonstrated its ability to enhance the performance of organic electronic devices, such as organic field-effect transistors (OFETs) and photovoltaic cells.

In conclusion, 3-2-(thiophen-3-yl)ethyloxolane-2,5-dione (CAS: 2228803-95-8) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative therapeutic and material science applications. Future research should focus on further elucidating its mechanism of action and optimizing its derivatives for specific biomedical and industrial uses.